Cas no 1010-59-9 (1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, sodium salt (1:1))

• Product Name: 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, sodium salt (1:1)
• CAS No: 1010-59-9
• MF: C₇H₇N₄NaO₂
• MW: 202.145851373672
• CID: 157592
• PubChem ID: 11019926
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, sodium salt (1:1)
• 3,7-dihydro-3,7-dimethyl-1H-purine-2,6-dione, sodium salt
• (+-)-2.3-Dihydroxypropyl-octadecyl-sulfid
• 1-octadecylthio-rac-glycerol
• 1-S-octadecyl-rac-thioglycerol
• 1-sodiotheobromine
• 2.3-Dihydroxypropyl-octadecan-sulfid
• 3-octadecylsulfanyl-propane-1,2-diol
• DL-thiobatyl alcohol
• octadecylthio-1 propanediol-2,3
• sodium theobromine
• theobromine sodium salt
• Theobromin-natrium
• Thiobatylalkohol
• soda caffeine
• Theobrominate de sodium [French]
• Theobrominate de sodium
• EINECS 213-775-7
• 3,7-DIHYDRO-3,7-DIMETHYL-1H-PURINE-2,6-DIONE,SODIUM SALT
• sodium;3,7-dimethylpurin-1-ide-2,6-dione
• Theobromine, sodium salt
• SCHEMBL8006560
• 1010-59-9

• Inchi： 1S/C7H8N4O2.Na/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2;/h3H,1-2H3,(H,9,12,13);/q;+1/p-1
• InChI Key： OZHPKSFNBCNLER-UHFFFAOYSA-M
• SMILES： [Na+].O=C1C2=C(N=CN2C)N(C)C([N-]1)=O

Computed Properties

• Exact Mass: 202.04700
• Monoisotopic Mass: 202.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 61.82000
• LogP: -1.25390